Cas no 1187171-64-7 (4-(4-Trifluoromethylbenzoyl)isoquinoline)

• Product Name: 4-(4-Trifluoromethylbenzoyl)isoquinoline
• CAS No: 1187171-64-7
• MF: C₁₇H₁₀F₃NO
• MW: 301.26261472702
• MDL: MFCD13153017
• CID: 4684957
• Update Time: 2025-10-29

4-(4-Trifluoromethylbenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Trifluoromethylbenzoyl)isoquinoline
• Isoquinolin-4-yl(4-(trifluoromethyl)phenyl)methanone

• MDL： MFCD13153017
• Inchi： 1S/C17H10F3NO/c18-17(19,20)13-7-5-11(6-8-13)16(22)15-10-21-9-12-3-1-2-4-14(12)15/h1-10H
• InChI Key： IVFGSPGYKBMXNO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1C=NC=C2C=CC=CC=12)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 401
• Topological Polar Surface Area: 30

Additional information on 4-(4-Trifluoromethylbenzoyl)isoquinoline

Introduction to 4-(4-Trifluoromethylbenzoyl)isoquinoline (CAS No. 1187171-64-7)

4-(4-Trifluoromethylbenzoyl)isoquinoline, identified by its Chemical Abstracts Service (CAS) number 1187171-64-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline class, a heterocyclic aromatic system renowned for its broad spectrum of biological activities. The presence of a 4-trifluoromethylbenzoyl moiety introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The isoquinoline core is a privileged structure in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The 4-trifluoromethylbenzoyl substituent enhances the compound's lipophilicity and metabolic stability, attributes that are critical for optimizing pharmacokinetic profiles. These features position 4-(4-Trifluoromethylbenzoyl)isoquinoline as a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid evaluation of isoquinoline derivatives, including 4-(4-Trifluoromethylbenzoyl)isoquinoline, for their potential biological functions. Studies have highlighted its potential in modulating pathways associated with inflammation, neurodegeneration, and cancer progression. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and selectivity, a phenomenon attributed to its ability to engage with hydrophobic pockets in protein targets.

In the realm of oncology, isoquinoline derivatives have demonstrated efficacy as inhibitors of kinases and other enzymes overexpressed in tumor cells. The structural motif of 4-(4-Trifluoromethylbenzoyl)isoquinoline suggests its capacity to disrupt signaling cascades involved in cell proliferation and survival. Preliminary in vitro studies have indicated that this compound exhibits inhibitory activity against certain tyrosine kinases, making it a candidate for development into targeted therapies for specific cancer types.

Beyond oncology, the compound's profile has attracted interest in neuroprotective research. Isoquinolines are known to interact with receptors and ion channels implicated in neurological disorders. The unique substitution pattern of 4-(4-Trifluoromethylbenzoyl)isoquinoline may enable it to modulate neurotransmitter systems or reduce oxidative stress, potentially offering benefits in conditions such as Alzheimer's disease or Parkinson's disease. Investigational efforts are ongoing to elucidate its mechanisms of action in neural tissues.

The synthesis of 4-(4-Trifluoromethylbenzoyl)isoquinoline involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include condensation reactions between appropriately substituted benzoylacetonitriles and isoquinoline precursors, followed by functional group modifications to introduce the trifluoromethyl group. Advances in catalytic methods have improved the efficiency and scalability of these processes, enabling access to larger quantities of the compound for preclinical testing.

From a chemical biology perspective, understanding the interactions between 4-(4-Trifluoromethylbenzoyl)isoquinoline and biological targets is essential for optimizing its therapeutic potential. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational docking have been employed to visualize how this molecule binds to proteins. These studies not only reveal key binding residues but also provide insights into how structural modifications could enhance potency or selectivity.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like isoquinolines in drug development. The versatility of 4-(4-Trifluoromethylbenzoyl)isoquinoline as a scaffold allows for derivatization into libraries of compounds with tailored properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel bioactive molecules with improved pharmacological profiles.

Regulatory considerations play a crucial role in advancing compounds like 4-(4-Trifluoromethylbenzoyl)isoquinoline through clinical development pipelines. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for preclinical and clinical studies. Collaborative efforts between academic researchers and industry partners are essential for navigating these regulatory landscapes efficiently.

The future direction of research on 4-(4-Trifluoromethylbenzoyl)isoquinoline may include exploring its potential as an adjuvant therapy alongside existing treatments or as a monotherapy for conditions where current options are limited. Additionally, investigating its interaction with nucleic acids or other non-protein targets could uncover novel mechanisms of action that expand its therapeutic utility.

In conclusion, 4-(4-Trifluoromethylbenzoyl)isoquinoline (CAS No. 1187171-64-7) represents a compelling example of how structural innovation within the isoquinoline framework can yield compounds with significant biological relevance. Its unique combination of lipophilicity, metabolic stability, and binding affinity positions it as a valuable asset in ongoing drug discovery initiatives across multiple therapeutic areas.